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Compound of Interest

Compound Name: Chromous iodide

Cat. No.: B13812784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the core chemical and physical

properties of chromous iodide (CrI₂). While a fundamental inorganic compound, a thorough

understanding of its properties is essential for its application in chemical synthesis and

materials science. This guide focuses on its chemical formula, formula weight, and structural

geometry.

Core Properties and Data
Chromous iodide, also known as chromium(II) iodide, is an inorganic compound with the

chemical formula CrI₂[1][2]. It is a red-brown or black solid material[2]. The compound is formed

from one chromium(II) cation (Cr²⁺) and two iodide anions (I⁻).

The quantitative properties of chromous iodide are summarized in the table below for ease of

reference.
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Property Value

Chemical Formula CrI₂

Formula Weight 305.805 g/mol

Elemental Composition (Cr) 17.00%

Elemental Composition (I) 83.00%

Density 5.196 g/cm³

Molecular Geometry and Crystal Structure
In the solid state, chromous iodide does not exist as a discrete molecule with a simple

VSEPR-based geometry. Instead, it adopts a crystal lattice structure. Specifically, it features the

cadmium iodide (CdI₂) structural motif[2].

In this arrangement, the chromium(II) centers are in an octahedral coordination geometry,

interconnected by bridging iodide ligands to form sheets[2]. Due to the d⁴ electron configuration

of the Cr(II) ion, this octahedral coordination sphere is highly distorted[2].

Logical Relationships of Chromous Iodide
The following diagram illustrates the fundamental composition and properties of chromous
iodide.
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Composition and properties of chromous iodide.
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Experimental Protocols
As a fundamental inorganic salt, chromous iodide is not typically associated with the complex

signaling pathways or drug development workflows common in biomedical research. Its

experimental protocols are primarily centered on its synthesis and use as a chemical reagent or

precursor in materials science.

One common synthesis method involves the treatment of chromium powder with concentrated

hydroiodic acid, which yields a hydrated form of chromous iodide[2]. Anhydrous CrI₂ can be

prepared via the thermal decomposition of chromium(III) iodide (CrI₃)[2].

Synthesis via reaction with Hydroiodic Acid: Cr + nH₂O + 2HI → CrI₂(H₂O)n + H₂[2]

This reaction provides a direct route to hydrated chromium(II) iodide, which can then be used

for subsequent chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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